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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B7768994

Proper disposal of biacetyl monoxime is crucial for laboratory safety and environmental
protection. Disposal procedures must comply with institutional guidelines as well as local,
regional, and national hazardous waste regulations.[1][2] Chemical waste generators are
responsible for correctly classifying waste to ensure safe and compliant disposal.[2][3]

Chemical and Physical Properties

A summary of the key quantitative data for biacetyl monoxime is provided below.

Property Value

Molecular Formula C4H7NO2

Molecular Weight 101.10 g/mol

Physical State Solid Powder[2]

Appearance White / Cream-colored[2][4]

Melting Point 75-78°C (167 - 172.4 °F)[2]

Boiling Point 185 - 186 °C (365 - 366.8 °F) at 760 mmHg[2]
Solubility in Water 10 to 50 mg/mL at 17.78 °C (64 °F)[4][5]

2 - 8 °C in a tightly sealed container[1] or a
Storage Temperature ]
refrigerator[4].

Disposal and Decontamination Protocol
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The following protocol outlines the step-by-step procedure for the safe handling and disposal of

biacetyl monoxime waste and for the cleanup of spills. This is a general guideline; always

consult your institution's specific safety protocols.

Personal Protective Equipment (PPE) and Handling

PPE: Always wear appropriate personal protective equipment, including chemical safety
goggles, a lab coat, and chemical-resistant gloves (inspect gloves before use).[1][6][7]

Ventilation: Handle biacetyl monoxime in a well-ventilated area or under a chemical fume
hood to prevent the inhalation of dust or fumes.[1][6]

Avoid Dust: Minimize the generation and accumulation of dust during handling.[3][6]

. Disposal of Unused or Contaminated Biacetyl Monoxime

Waste Identification: Identify the material as biacetyl monoxime waste. Do not mix with
other waste streams unless directed by your institution's waste management plan.

Containerization:
o Keep the waste chemical in its original, clearly labeled container if possible.

o If transferring, use a suitable, tightly closed, and properly labeled hazardous waste
container.[6][8]

Storage Pending Disposal: Store the waste container in a cool, dry, and well-ventilated
designated hazardous waste storage area, away from incompatible materials such as strong
oxidizing agents.[3][6]

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal company to arrange for pickup and proper disposal.
[7] Do not pour biacetyl monoxime down the drain.[2][9]

[1I. Spill Cleanup Protocol

Evacuation and Control: Evacuate non-essential personnel from the immediate spill area.
Ensure the area is well-ventilated.[6]
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» Small Spills (Solid):

o Gently dampen the spilled solid material with water to prevent dust from becoming
airborne.[4]

o Carefully sweep or vacuum the dampened material into a suitable, labeled container for
disposal.[3][6]

o Use absorbent paper dampened with water to wipe the spill area and pick up any
remaining material.[4]

e Final Decontamination:
o Wash the contaminated surface with a soap and water solution.[4]

o Place all contaminated materials (absorbent paper, gloves, etc.) into a sealed, vapor-tight
plastic bag or a designated waste container for disposal.[4]

o Disposal: Dispose of the sealed container of spill cleanup debris as hazardous waste,
following the procedure outlined in Section II.

Biacetyl Monoxime Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of biacetyl monoxime.
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Caption: Workflow for the safe disposal of biacetyl monoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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